molecular formula C21H22N8 B6476805 2-methyl-3-{4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline CAS No. 2640818-10-4

2-methyl-3-{4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline

Cat. No. B6476805
CAS RN: 2640818-10-4
M. Wt: 386.5 g/mol
InChI Key: ODIXHCRYOCEOPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-methyl-3-{4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline” is a complex organic molecule that contains several functional groups and rings, including a pyrazole ring, a pyrimidine ring, a piperazine ring, and a quinoxaline ring . These types of compounds are often studied for their potential pharmacological activities .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups .


Chemical Reactions Analysis

This compound, like other organic compounds, would be expected to undergo a variety of chemical reactions. The exact reactions would depend on the conditions and the presence of other reactants .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. These could include properties like solubility, melting point, boiling point, and reactivity .

Scientific Research Applications

Antibacterial and Antimycobacterial Properties

Imidazole derivatives, including 2-methyl-3-{4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline, exhibit promising antibacterial and antimycobacterial activities. Researchers have synthesized similar compounds and evaluated their efficacy against bacterial strains, including Mycobacterium tuberculosis . These findings suggest potential applications in combating infectious diseases.

Neuroprotective Potential

Molecular modeling studies have indicated that certain pyrazoline derivatives, including those containing imidazole moieties, selectively inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). These compounds may serve as neuroprotective agents, particularly for neurological disorders like Parkinson’s disease (PD) .

Antiviral Activity

Imidazole-based compounds have demonstrated antiviral properties. While specific studies on our compound are scarce, the broader class of 1,3-diazole derivatives includes antiviral agents. Further investigations could explore its potential against viral infections .

Antileishmanial and Antimalarial Effects

Hydrazine-coupled pyrazoles, such as our compound, have shown potent antileishmanial and antimalarial activities. In vitro and in vivo evaluations revealed significant inhibition effects against Leishmania parasites and Plasmodium berghei, respectively . These findings highlight its potential in treating parasitic diseases.

Anti-Inflammatory and Antipyretic Properties

Although direct studies on our compound are limited, imidazole derivatives often exhibit anti-inflammatory and antipyretic effects. These properties make them interesting candidates for drug development in inflammatory conditions .

Anticancer Potential

While not extensively explored for our specific compound, 1,3-diazole derivatives have been investigated for their anticancer activities. Their diverse pharmacological effects include inhibiting cancer cell growth and proliferation .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would depend on the specific biological target it interacts with .

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact properties. Like all chemicals, it should be handled with appropriate safety precautions .

Future Directions

Future research on this compound could involve further exploration of its potential uses, such as in pharmaceuticals or materials science. This could involve more detailed studies of its properties, synthesis methods, and possible applications .

properties

IUPAC Name

2-methyl-3-[4-(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)piperazin-1-yl]quinoxaline
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H22N8/c1-15-21(26-18-7-4-3-6-17(18)23-15)28-12-10-27(11-13-28)19-14-20(25-16(2)24-19)29-9-5-8-22-29/h3-9,14H,10-13H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ODIXHCRYOCEOPT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC2=CC=CC=C2N=C1N3CCN(CC3)C4=NC(=NC(=C4)N5C=CC=N5)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H22N8
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

386.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.